1,3-Di(propan-2-yl)-4,5-dihydroimidazol-1-ium;trifluoroborane;fluoride

• Molecular Formula: C9H19BF4N2
• Molecular Weight: 242.07 g/mol
• IUPAC Name: 1,3-di(propan-2-yl)-4,5-dihydroimidazol-1-ium;trifluoroborane;fluoride
• InChI: InChI=1S/C9H19N2.BF3.FH/c1-8(2)10-5-6-11(7-10)9(3)4;2-1(3)4;/h7-9H,5-6H2,1-4H3;;1H/q+1;;/p-1
• InChI Key: GYALXXZRTBBUEM-UHFFFAOYSA-M
• Canonical SMILES: B(F)(F)F.CC(C)N1CC[N+](=C1)C(C)C.[F-]

Description

1,3-Diisopropylimidazolinium tetrafluoroborate is a chemical compound with the empirical formula C9H19N2 · BF4 and a molecular weight of 242.07 . It is also known by other names such as 4,5-Dihydro-1,3-bis(1-methylethyl)-1H-imidazolium tetrafluoroborate and N,N′-Diisopropyldihydroimidazolium tetrafluoroborate . This compound is typically used in various chemical reactions and has applications in scientific research.

Preparation Methods

1,3-Diisopropylimidazolinium tetrafluoroborate can be synthesized through several synthetic routes. One common method involves the reaction of 1,3-diisopropylimidazolium chloride with tetrafluoroboric acid . The reaction is typically carried out under controlled conditions to ensure the purity and yield of the product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

1,3-Diisopropylimidazolinium tetrafluoroborate undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different products.

Reduction: It can also undergo reduction reactions, often using common reducing agents.

Substitution: Substitution reactions are common, where one or more atoms in the compound are replaced by other atoms or groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,3-Diisopropylimidazolinium tetrafluoroborate has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions, particularly in the synthesis of other compounds.

Biology: This compound has been studied for its potential biological activities and effects on different biological systems.

Medicine: Research has explored its potential therapeutic applications, including its effects on inflammation and fibrosis.

Industry: It is used in industrial processes, particularly in the production of other chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3-Diisopropylimidazolinium tetrafluoroborate involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes or receptors, leading to various physiological effects . The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

1,3-Diisopropylimidazolinium tetrafluoroborate can be compared with other similar compounds, such as:

• 1,3-Bis(1-methylethyl)-1H-imidazolium tetrafluoroborate
• 1,3-Di-isopropyl-imidazol-2-ylidinium tetrafluoroborate
• N,N′-Diisopropyldihydroimidazolium tetrafluoroborate

These compounds share similar chemical structures and properties but may differ in their specific applications and reactivity. The uniqueness of 1,3-Diisopropylimidazolinium tetrafluoroborate lies in its specific combination of properties and its suitability for particular reactions and applications .